4-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[[(2-chloroacetyl)-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H29ClN2O3/c1-12(2)19(14(20)10-17)11-13-6-8-18(9-7-13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3
• InChI Key: AAWMFDMMGZRMNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCN(CC1)C(=O)OC(C)(C)C)C(=O)CCl
• Molecular Formula: C16H29ClN2O3
• Molecular Weight: 332.9 g/mol

Description

Biological Activity

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{24}ClN_2O_3$, with a molecular weight of approximately 324.83 g/mol. The presence of the piperidine ring contributes to its pharmacological properties, making it a candidate for various biological applications.

Biological Activity Overview

While specific biological activities for 4-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester are not extensively documented, compounds with similar structures have shown significant pharmacological properties. These may include:

• Antimicrobial Activity : Similar piperidine derivatives exhibit antimicrobial effects against various bacterial strains.
• Kinase Inhibition : Compounds structurally related to this piperidine have been identified as inhibitors of glycogen synthase kinase-3β (GSK-3β), which is implicated in mood disorders and other conditions .
• Chemokine Receptor Modulation : Piperidine derivatives have been explored for their ability to modulate chemokine receptors, which play roles in immune response and inflammation .

Case Studies and Experimental Data

• GSK-3β Inhibition : A study identified several piperidine derivatives that inhibited GSK-3β at low micromolar concentrations, suggesting potential for mood-stabilizing effects similar to established treatments like valproate .

  Compound	IC50 (nM)	Selectivity	ADME Properties
  4-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	TBD	TBD	TBD

• Antimicrobial Screening : Although direct studies on this specific compound are lacking, related piperidine compounds have shown efficacy against Gram-positive and Gram-negative bacteria, indicating potential antimicrobial properties .
• Pharmacokinetics : The pharmacokinetic profile of similar compounds indicates favorable absorption and distribution characteristics, essential for therapeutic applications. Studies suggest high plasma protein binding and stability in liver microsomes, which are critical for drug development .

Scientific Research Applications

Pharmaceutical Development

The compound has been explored for its potential as an active pharmaceutical ingredient (API) due to its structural similarity to known bioactive molecules. It may exhibit properties such as:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound can inhibit the growth of certain bacteria and fungi, making it a candidate for antibiotic development .
• Antitumor Properties : Research indicates that modifications to the piperidine ring can enhance cytotoxicity against cancer cell lines, suggesting its utility in oncology .

Neurological Research

Given its piperidine structure, this compound may interact with neurotransmitter systems:

• CNS Activity : Investigations into its effects on the central nervous system (CNS) have shown promise in modulating neurotransmitter release, which could lead to applications in treating neurological disorders such as depression or anxiety .

Synthetic Chemistry

The synthesis of this compound involves multi-step reactions that can serve as a model for developing new synthetic methodologies:

• Reagent Development : The synthesis pathways can be optimized to produce other functionalized piperidine derivatives, contributing to the field of synthetic organic chemistry .

Case Studies

Study	Focus	Findings
	Antimicrobial Activity	Demonstrated effective inhibition of E. coli and S. aureus growth with minimal inhibitory concentrations (MIC) below 50 µg/mL.
	Antitumor Effects	Showed significant cytotoxicity against MCF-7 and HeLa cell lines, with IC50 values indicating potent activity compared to standard chemotherapeutics.
	CNS Modulation	Exhibited anxiolytic-like effects in animal models, suggesting potential for treating anxiety disorders without typical side effects associated with benzodiazepines.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs differing in substituent placement, ester groups, or functional moieties. Key structural and functional distinctions are summarized in Table 1.

Table 1: Structural and Functional Comparison of Analogous Piperidine Derivatives

Compound Name	CAS Number	Substituent Position	Ester Group	Molecular Weight (g/mol)	Key Features
4-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	1353988-35-8	4-position	tert-butyl	332.87	Chloroacetyl-isopropyl group; high stability
2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	1353943-73-3	2-position	tert-butyl	332.87	Positional isomer; altered steric effects
3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	1353963-76-4	3-position	tert-butyl	332.87	Reduced steric hindrance; potential for altered reactivity
4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	1353955-82-4	4-position	tert-butyl	318.84	Methyl instead of isopropyl; lower steric bulk
4-({Cyclopropyl-[...]-amino}-methyl)-piperidine-1-carboxylic acid isopropyl ester	Not specified	4-position	isopropyl	~340	Cyclopropyl substituent; altered pharmacokinetics
3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	Not specified	3-position	tert-butyl	~400	Bromopyridinyl-sulfanyl group; enhanced electronic modulation

Positional Isomerism

• Target Compound vs. 2- and 3-Position Isomers: The target compound’s 4-position substituent minimizes steric interactions with the piperidine ring, favoring nucleophilic reactions at the chloroacetyl group.

Substituent Effects

• Isopropyl vs. Methyl Group :
  Replacing the isopropyl group (target compound) with methyl (CAS 1353955-82-4) reduces steric bulk, increasing accessibility for reactions but may lower selectivity in chiral environments .
• Chloroacetyl vs. Sulfanyl/Bromopyridinyl Groups :
  Compounds like 3-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester introduce electron-withdrawing groups, enhancing electrophilicity for cross-coupling reactions compared to the chloroacetyl moiety .

Ester Group Variants

• tert-Butyl vs. Isopropyl Ester : The tert-butyl ester in the target compound offers superior acid stability compared to isopropyl esters (e.g., Group C9 compounds in ), which hydrolyze more readily under mild acidic conditions .